Cas no 18829-79-3 (L-Cysteine, N-acetyl-, hydrochloride)

L-Cysteine, N-acetyl-, hydrochloride structure
18829-79-3 structure
Product Name:L-Cysteine, N-acetyl-, hydrochloride
CAS No:18829-79-3
MF:C5H10ClNO3S
MW:199.655799388885
CID:95600
PubChem ID:134766
Update Time:2025-04-18

L-Cysteine, N-acetyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • L-Cysteine, N-acetyl-, hydrochloride
    • (2R)-2-acetamido-3-sulfanylpropanoic acid,hydrochloride
    • N-acetyl-cysteine
    • N-Acetyl-cysteine hydrochloride
    • DTXSID00172175
    • (2R)-2-acetamido-3-sulfanylpropanoic acid;hydrochloride
    • 18829-79-3
    • SCHEMBL692009
    • N-Acetyl-L-cysteine hydrochloride
    • Inchi: 1S/C5H9NO3S.ClH/c1-3(7)6-4(2-10)5(8)9;/h4,10H,2H2,1H3,(H,6,7)(H,8,9);1H/t4-;/m0./s1
    • InChI Key: BNAZKIJXZHLHTG-WCCKRBBISA-N
    • SMILES: Cl.SC[C@@H](C(=O)O)NC(C)=O

Computed Properties

  • Exact Mass: 199.0071
  • Monoisotopic Mass: 199.0069920g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 148
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • PSA: 66.4
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